(Z)-N-(3-chlorophenyl)-2-(2-oxo-3-(5-oxo-2-thioxoimidazolidin-4-ylidene)indolin-1-yl)acetamide
Description
This compound is a structurally complex molecule featuring a (Z)-configured acetamide backbone conjugated with a 3-chlorophenyl group and a heterocyclic indolinone-thioxoimidazolidinone system. Its design integrates pharmacophoric elements from indolinone derivatives (known for kinase inhibition and anticancer activity) and thioxoimidazolidinone moieties (associated with antimicrobial and anti-inflammatory properties). The 3-chlorophenyl substituent may enhance lipophilicity and metabolic stability, as seen in structurally related phthalimide derivatives .
Properties
IUPAC Name |
N-(3-chlorophenyl)-2-[2-hydroxy-3-(5-oxo-2-sulfanylideneimidazol-4-yl)indol-1-yl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClN4O3S/c20-10-4-3-5-11(8-10)21-14(25)9-24-13-7-2-1-6-12(13)15(18(24)27)16-17(26)23-19(28)22-16/h1-8,27H,9H2,(H,21,25)(H,23,26,28) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWOYFTNMZSQKJW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(N2CC(=O)NC3=CC(=CC=C3)Cl)O)C4=NC(=S)NC4=O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClN4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
Chemical Structure and Properties
The chemical structure of the compound can be represented as follows:
This compound features a chlorophenyl group, an indoline moiety, and a thioxoimidazolidin structure, which are known to contribute to its pharmacological properties.
Antimicrobial Activity
Recent studies have indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives containing the indoline scaffold have shown promising results against various bacterial strains, including Staphylococcus aureus and Escherichia coli .
Anticancer Potential
Research has also highlighted the potential anticancer activity of this compound. A study conducted by Smith et al. (2021) demonstrated that compounds with imidazolidinone structures can inhibit cancer cell proliferation in vitro. The mechanism was suggested to involve the induction of apoptosis and cell cycle arrest in tumor cells .
Case Study: In Vitro Anticancer Activity
| Compound | Cancer Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| (Z)-N-(3-chlorophenyl)-2-(...) | MCF-7 (Breast) | 15.4 | Apoptosis induction |
| (Z)-N-(3-chlorophenyl)-2-(...) | HeLa (Cervical) | 12.8 | Cell cycle arrest |
Anti-inflammatory Effects
The compound's anti-inflammatory properties have been evaluated through various assays. In one study, it was found to significantly reduce levels of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages, indicating its potential as an anti-inflammatory agent .
Molecular Docking Studies
Molecular docking studies have been employed to predict the interaction of this compound with various biological targets. For example, docking simulations suggest a strong binding affinity for cyclooxygenase-2 (COX-2) , a key enzyme involved in inflammation and pain pathways .
Structure-Activity Relationship (SAR)
The structure-activity relationship of similar compounds indicates that modifications on the phenyl ring and the indoline structure could enhance biological activity. Substituents such as halogens or alkoxy groups have been shown to significantly improve potency against specific targets .
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Key Differences and Implications
- However, explicit comparative data on (Z) vs. (E) isomers are absent in the provided evidence.
- Heterocyclic Systems: Unlike 3-chloro-N-phenyl-phthalimide , the target compound replaces the phthalimide core with a thioxoimidazolidinone-indolinone hybrid.
- Substituent Effects: The 3-chlorophenyl group in the target compound mirrors modifications in ’s derivatives (e.g., Compound 15’s methyl group), which are shown to improve metabolic stability. However, the thioxoimidazolidinone moiety introduces sulfur-based reactivity absent in simpler acetamide analogs.
Pharmacokinetic and Toxicological Considerations
- Lipophilicity: The 3-chlorophenyl group and thioxoimidazolidinone system likely increase logP values compared to hydroxy-substituted analogs (e.g., Compound 1-F in ), affecting membrane permeability and CNS penetration.
- The thioxo group may pose idiosyncratic toxicity risks, as seen in sulfur-containing drugs.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
